Cas no 2287298-79-5 (Ethyl 2-(aminomethyl)bicyclo[2.2.2]octane-2-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)bicyclo[2.2.2]octane-2-carboxylate
• CAS No: 2287298-79-5
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5958494
• PubChem ID: 137943058
• Update Time: 2025-05-25

Ethyl 2-(aminomethyl)bicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)bicyclo[2.2.2]octane-2-carboxylate
• EN300-6747044
• 2287298-79-5

• Inchi： 1S/C12H21NO2/c1-2-15-11(14)12(8-13)7-9-3-5-10(12)6-4-9/h9-10H,2-8,13H2,1H3
• InChI Key： HKWPNYNKAPBQDB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CN)CC2CCC1CC2)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-(aminomethyl)bicyclo[2.2.2]octane-2-carboxylate

Comprehensive Overview of Ethyl 2-(aminomethyl)bicyclo[2.2.2]octane-2-carboxylate (CAS No. 2287298-79-5)

Ethyl 2-(aminomethyl)bicyclo[2.2.2]octane-2-carboxylate (CAS No. 2287298-79-5) is a bicyclic organic compound with significant potential in pharmaceutical and material science applications. Its unique bicyclo[2.2.2]octane scaffold and functional groups, including the ethyl carboxylate and aminomethyl moieties, make it a versatile intermediate for drug discovery and specialty chemical synthesis. Researchers are increasingly interested in this compound due to its structural rigidity, which can enhance binding affinity in drug-target interactions.

The compound's CAS number 2287298-79-5 is a critical identifier for regulatory and sourcing purposes. In recent years, the demand for bicyclic compounds has surged, driven by their applications in central nervous system (CNS) drug development and bioactive molecule design. Users often search for terms like "Ethyl 2-(aminomethyl)bicyclo[2.2.2]octane-2-carboxylate synthesis" or "CAS 2287298-79-5 suppliers," reflecting its commercial and research relevance. The compound's stability and solubility properties also align with trends in green chemistry and sustainable synthesis.

From a synthetic perspective, Ethyl 2-(aminomethyl)bicyclo[2.2.2]octane-2-carboxylate offers opportunities for stereoselective modifications and derivatization. Its aminomethyl group enables conjugation with other pharmacophores, while the ethyl ester can be hydrolyzed to carboxylic acids for further functionalization. These features are particularly valuable in peptide mimetics and small-molecule probe development, areas gaining traction in precision medicine and chemical biology.

Analytical characterization of CAS 2287298-79-5 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Quality control is paramount, as impurities can affect downstream applications. Searches for "Ethyl 2-(aminomethyl)bicyclo[2.2.2]octane-2-carboxylate HPLC method" or "NMR data for CAS 2287298-79-5" are common among analytical chemists. The compound's logP and pKa values are also frequently queried, underscoring its pharmacokinetic profiling importance.

In material science, the bicyclo[2.2.2]octane core contributes to high thermal stability and low conformational flexibility, making it suitable for polymeric additives and coating formulations. Recent patents highlight its use in advanced composites, aligning with industry shifts toward high-performance materials. Environmental considerations, such as biodegradability and low toxicity, further enhance its appeal.

Future research on Ethyl 2-(aminomethyl)bicyclo[2.2.2]octane-2-carboxylate may explore its catalytic applications or supramolecular chemistry potential. With the rise of AI-driven drug discovery, computational studies on its 3D pharmacophore could unlock new therapeutic avenues. This compound exemplifies how bridged-ring systems continue to inspire innovation across scientific disciplines.